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Compound of Interest

Compound Name: 6-(2-Methoxyphenyl)pyridin-3-ol

Cat. No.: B582179

Essential Safety and Handling Guide for 6-(2-
Methoxyphenyl)pyridin-3-ol

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 6-(2-
Methoxyphenyl)pyridin-3-ol. The following information is synthesized from the SDSs of
structurally similar compounds, including 6-(2-Methoxy-5-methylphenyl)pyridin-3-ol and 6-(3-
Methoxyphenyl)pyridin-3-ol, as well as general safety guidelines for pyridine derivatives.
Researchers should handle this compound with caution and perform a thorough risk
assessment before commencing any experimental work.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 6-(2-Methoxyphenyl)pyridin-3-ol. Adherence to
these procedures is vital for ensuring laboratory safety and experimental integrity.

Hazard Identification and Precautionary Measures

Based on data from similar compounds, 6-(2-Methoxyphenyl)pyridin-3-ol is anticipated to
pose the following hazards:

» Skin Irritation: May cause redness, itching, and inflammation upon contact.[1][2]
o Serious Eye Irritation: Can lead to redness, pain, and potential damage to the eyes.[1][2]

o Respiratory Irritation: Inhalation of dust or fumes may irritate the respiratory system.[1][2]
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Signal Word: Warning[1][2]

Precautionary Statements:

» Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

o Wash skin thoroughly after handling.[1][2]

e Use only outdoors or in a well-ventilated area.[1][2]

o Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]
o Store in a well-ventilated place and keep the container tightly closed.[1][2]

o Store locked up.[1][2]

o Dispose of contents/container to an approved waste disposal plant.[1][2]

Quantitative Data

Due to the absence of experimental data for 6-(2-Methoxyphenyl)pyridin-3-ol, the following
table includes computed properties for structurally related compounds to provide an estimation
of their physical and chemical characteristics.

6-(3- (2- 3-(4-

Property Methoxyphenyl)pyr Methoxyphenyl)pro Methoxyphenyl)-1-
idin-3-ol panedial propanol

Molecular Formula C12H11NO2 C10H1003 C10H1402

] Not specified in
Molecular Weight 178.18 g/mol 166.22 g/mol
search results

CAS Number 1312339-14-2 1057670-79-7 5406-18-8

Note: The data presented above is for structurally similar compounds and should be used for
estimation purposes only.
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Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls:

o Always handle 6-(2-Methoxyphenyl)pyridin-3-ol inside a certified chemical fume hood to
minimize inhalation exposure.[3]

e Ensure an emergency eyewash station and safety shower are readily accessible and within
a 10-second travel distance.[4]

2. Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]

» Hand Protection: Wear nitrile or neoprene gloves. Avoid latex gloves. Always check the
manufacturer's glove compatibility chart.[3]

o Body Protection: A fully buttoned lab coat is mandatory. For larger quantities or tasks with a
higher risk of splashing, consider a chemical-resistant apron.[4]

» Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH-approved respirator with an appropriate filter for organic vapors and
particulates is required. All personnel requiring a respirator must be medically cleared and fit-
tested.[4]

3. Handling and Storage:

» Handling:

o

Avoid direct contact with the skin, eyes, and clothing.[2]

o

Do not eat, drink, or smoke in the handling area.[6]

[¢]

Minimize dust generation.[2]

[¢]

Use spark-proof tools and explosion-proof equipment if the compound is flammable.[5]

o

Ground and bond containers when transferring material.[5]
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o Storage:

o

Store in a tightly closed, properly labeled container.[2][4]

[¢]

Keep in a cool, dry, and well-ventilated area.[3][4]

[¢]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[6]

o

Protect from direct sunlight and sources of ignition.[4]
Disposal Plan
e Waste Collection:

o Collect all waste containing 6-(2-Methoxyphenyl)pyridin-3-ol in a designated,
compatible, and clearly labeled hazardous waste container.[4]

o Do not mix with other waste streams unless compatibility has been confirmed.

o Disposal Procedure:
o Dispose of the chemical waste through a licensed hazardous waste disposal company.
o Follow all local, state, and federal regulations for hazardous waste disposal.[2]

o Do not dispose of down the drain or in regular trash.[2]

Emergency Procedures

¢ In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected
skin with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[3]

e In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if
present and easy to do. Seek immediate medical attention.[4]
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 In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
If the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

 In Case of Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.[7]

e In Case of a Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an
inert absorbent material like sand or vermiculite. Collect the absorbed material into a sealed
container for disposal. Ventilate the area and wash the spill site after material pickup is
complete. For large spills, contact your institution's environmental health and safety
department.

Visual Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling 6-(2-

Methoxyphenyl)pyridin-3-ol.
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Caption: Safe handling workflow for 6-(2-Methoxyphenyl)pyridin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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